Cas no 2223040-49-9 (2-(iso-Butyl)-6-cyanopyridine-4-boronic acid pinacol ester)
2223040-49-9 structure
Product Name:2-(iso-Butyl)-6-cyanopyridine-4-boronic acid pinacol ester
CAS No:2223040-49-9
MF:C16H23BN2O2
MW:286.177024126053
CID:6811521
PubChem ID:133555709
Update Time:2025-03-03
2-(iso-Butyl)-6-cyanopyridine-4-boronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
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- 2223040-49-9
- 2-(iso-Butyl)-6-cyanopyridine-4-boronic acid pinacol ester
- CS-33313
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- Inchi: 1S/C16H23BN2O2/c1-11(2)7-13-8-12(9-14(10-18)19-13)17-20-15(3,4)16(5,6)21-17/h8-9,11H,7H2,1-6H3
- InChI Key: QAXAJNGZZFJJJJ-UHFFFAOYSA-N
- SMILES: O1B(C2C=C(C#N)N=C(CC(C)C)C=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 286.1852581Da
- Monoisotopic Mass: 286.1852581Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1Ų
2-(iso-Butyl)-6-cyanopyridine-4-boronic acid pinacol ester Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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